Cas no 93017-04-0 (9H-Purin-2-amine,9-butyl-6-[(phenylmethyl)thio]-)

• Product name: 9H-Purin-2-amine,9-butyl-6-[(phenylmethyl)thio]-
• CAS No: 93017-04-0
• MF: C₁₆H₁₉N₅S
• MW: 313.420561075211
• CID: 812543
• PubChem ID: 238159

9H-Purin-2-amine,9-butyl-6-[(phenylmethyl)thio]- Chemical and Physical Properties

Names and Identifiers

• 9H-Purin-2-amine,9-butyl-6-[(phenylmethyl)thio]-
• 6-benzylsulfanyl-9-butyl-purin-2-amine
• 6-benzylsulfanyl-9-butylpurin-2-amine
• 6-benzylsulfanyl-9-butyl-9H-purin-2-ylamine
• 9-Butyl-2-amino-6-benzylmercapto-9H-purin
• HMS3078F08
• NSC-42382
• SMR001527146
• MLS002608397
• CHEMBL1867217
• DTXSID10285583
• 6-(benzylthio)-9-butyl-9H-purin-2-amine
• NSC42382
• 93017-04-0

• Inchi： InChI=1S/C16H19N5S/c1-2-3-9-21-11-18-13-14(21)19-16(17)20-15(13)22-10-12-7-5-4-6-8-12/h4-8,11H,2-3,9-10H2,1H3,(H2,17,19,20)
• InChI Key： UQWUVNYHYZKQDJ-UHFFFAOYSA-N
• SMILES： CCCCN1C=NC2=C1N=C(N=C2SCC3=CC=CC=C3)N

Computed Properties

• Exact Mass: 313.13600
• Monoisotopic Mass: 313.136116
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 337
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 94.9
• XLogP3: 3.2

Experimental Properties

• Density: 1.3
• Boiling Point: 561.7°Cat760mmHg
• Flash Point: 293.5°C
• Refractive Index: 1.685
• PSA: 94.92000
• LogP: 4.08210

9H-Purin-2-amine,9-butyl-6-[(phenylmethyl)thio]- Security Information

9H-Purin-2-amine,9-butyl-6-[(phenylmethyl)thio]- Customs Data

• HS CODE：2933990090
• Customs Data：

  China Customs Code:

  2933990090

  Overview:

  2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%